Cas no 62230-14-2 (2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester)
62230-14-2 structure
Product Name:2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
CAS No:62230-14-2
MF:C12H15NO2
MW:205.253003358841
CID:453429
PubChem ID:71388548
Update Time:2025-04-19
2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
- butyl 3-pyridin-4-ylprop-2-enoate
- DTXSID50810611
- BUTYL 3-(PYRIDIN-4-YL)PROP-2-ENOATE
- 62230-14-2
-
- Inchi: 1S/C12H15NO2/c1-2-3-10-15-12(14)5-4-11-6-8-13-9-7-11/h4-9H,2-3,10H2,1H3
- InChI Key: VHYJJIUGXPLUEO-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CN=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
62230-14-2 (2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester) Related Products
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